Cas no 866474-34-2 (6-cyclopropyl-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one)

6-cyclopropyl-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one structure
866474-34-2 structure
Product Name:6-cyclopropyl-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one
CAS No:866474-34-2
MF:C8H7F3N2O
MW:204.149192094803
MDL:MFCD08447540
CID:3155342
PubChem ID:12170154
Update Time:2025-04-21

6-cyclopropyl-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

    • 6-cyclopropyl-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one
    • AKOS026730112
    • AKOS015996149
    • 3-cyclopropyl-5-(trifluoromethyl)-1H-pyridazin-6-one
    • 866474-34-2
    • G54782
    • 6-cyclopropyl-4-(trifluoromethyl)pyridazin-3-ol
    • MFCD08447540
    • 6-CYCLOPROPYL-3-HYDROXY-4-(TRIFLUOROMETHYL)PYRIDAZINE
    • RJB47434
    • 996-832-5
    • CS-0250588
    • EN300-51461
    • MDL： MFCD08447540
    • Inchi： 1S/C8H7F3N2O/c9-8(10,11)5-3-6(4-1-2-4)12-13-7(5)14/h3-4H,1-2H2,(H,13,14)
    • InChI Key： MJWXOHWAAFYMCF-UHFFFAOYSA-N
    • SMILES： FC(C1C(NN=C(C=1)C1CC1)=O)(F)F

Computed Properties

  • Exact Mass: 204.05104734Da
  • Monoisotopic Mass: 204.05104734Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 41.5Ų

6-cyclopropyl-4-(trifluoromethyl)-2,3-dihydropyridazin-3-one Pricemore >>

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